Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Improving accuracy in 2,5-dimethyloctane
property measurements
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Compound Focus: 2,5-Dimethyloctane

CAS No.: 15869-89-3

Cat. No.: S1517939

Thermophysical Property Data for 2,5-Dimethyloctane

The following table consolidates key property data from the National Institute of Standards and Technology

(NIST) and other chemical databases [1] [2]. This data is critically evaluated and recommended for use.

Data
Property Value /| Range Conditions |/ Notes
Source
Molecular C1oH22 - NIST [1]
Formula
Molar Mass 142.286 g/mol - NIST [1]
Density (Liquid)  0.732 g/cm3 - Chemsrc
[2]
Boiling Point 158 °C (431.15 K) at 1 atm (760 mmHgQ) Chemsrc
[2]
Flash Point 80.3°C - Chemsrc

[2]
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Property

Critical
Temperature

Critical
Pressure

Vapor Pressure

Index of
Refraction

Available Data
Types

Value /| Range

600.4 K

2151.4 kPa

3.48 mmHg

1411

Density, Enthalpy, Entropy, Heat
Capacity, Viscosity, Thermal
Conductivity, etc.

Conditions | Notes

at 25°C

Temperature and pressure
ranges available on NIST.

Experiment Troubleshooting Guide & FAQs

Here are some common questions and troubleshooting guidance for researchers.

Frequently Asked Questions

Q1: What are the most reliable sources for thermophysical property data on 2,5-dimethyloctane? Al:
The NIST Web Thermo Tables (WTT) is considered a gold standard, providing critically evaluated data
with detailed information on measurement conditions and uncertainties [1]. For quick screening,

computational methods like COSMO-RS can provide estimates, but you should be aware of their typical

error margins (e.g., +15 K for boiling point) [3].

Q2: My experimental vapor pressure measurements do not align with literature values. What could be

wrong? A2: Discrepancies often arise from sample purity or experimental conditions.

e Troubleshooting Steps:

Data
Source

NIST [1]

NIST [1]

Chemsrc

[2]

Chemsrc

[2]

NIST [1]
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o Verify Sample Purity: Even small impurities can significantly skew vapor pressure
measurements. Use a certified analytical standard if possible.

o Check for Degassing: Ensure your liquid sample is thoroughly degassed to remove dissolved
air, which can affect results.

o Calibrate Instruments: Confirm the calibration of temperature sensors and pressure
transducers. NIST provides high-accuracy reference data for comparison [1].

o Review Experimental Method: Different methods (e.g., static, ebulliometric) have different
inherent uncertainties. Ensure your protocol is appropriate.

Q3: How can I predict properties for 2,5-dimethyloctane if I cannot find experimental data? A3:

Computational and machine learning (ML) tools are valuable alternatives.

¢ COSMO-RS (Property Prediction): This method uses quantum chemistry and statistical
thermodynamics to predict a wide range of properties (boiling point, critical data, viscosity) directly
from the molecular structure. It is fast but has defined error ranges [3].

¢ Machine Learning (ChemXploreML): A newer, user-friendly ML application from MIT can predict key
properties like boiling point and critical temperature with high accuracy (up to 93% for critical
temperature) without requiring deep programming skills [4] [5].

Workflow for Property Measurement & Validation

The diagram below outlines a logical workflow for obtaining and validating property measurements,

integrating both experimental and computational approaches.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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